Cas no 2089650-63-3 ((3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2089650-63-3
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.270834445953
• CID: 5407925
• Update Time: 2025-10-21

(3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H18F3NO4/c1-11(2,3)20-10(19)16-5-7(4-12(13,14)15)8(6-16)9(17)18/h7-8H,4-6H2,1-3H3,(H,17,18)/t7-,8-/m0/s1
• InChI Key： MHOUKZNMYFKVEV-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](CC(F)(F)F)[C@@H](C(O)=O)C1

Additional information on (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid

Comprehensive Analysis of (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid (CAS 2089650-63-3)

The compound (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, identified by CAS 2089650-63-3, is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the trifluoroethyl group and tert-butoxycarbonyl (Boc) protection, make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and enzyme modulators. This article delves into its chemical properties, synthesis routes, and emerging applications, addressing key questions frequently searched by researchers and industry professionals.

One of the most searched topics related to CAS 2089650-63-3 is its role in asymmetric synthesis. The stereochemistry at the 3R,4R positions is critical for its biological activity, as it influences binding affinity to target proteins. Recent studies highlight its utility in constructing peptidomimetics, a class of compounds mimicking natural peptides but with enhanced metabolic stability. This aligns with the growing demand for bioactive small molecules in treating metabolic disorders and inflammatory diseases, a trending focus in 2024’s pharmaceutical landscape.

Another hot topic is the compound’s solubility and stability under physiological conditions. The presence of the carboxylic acid moiety and trifluoroethyl group contributes to its moderate lipophilicity, a property often queried in AI-driven drug design platforms. Researchers are particularly interested in optimizing its prodrug derivatives to improve bioavailability, a recurring challenge in medicinal chemistry forums. Computational studies suggest that modifications to the Boc-protecting group could further enhance its pharmacokinetic profile.

From a synthetic perspective, CAS 2089650-63-3 is frequently discussed in the context of green chemistry. Sustainable routes involving catalytic enantioselective hydrogenation or flow chemistry are gaining traction, reducing reliance on hazardous reagents. This resonates with the industry’s shift toward environmentally friendly synthesis, a priority for regulatory compliance and cost efficiency. Analytical techniques like HPLC and NMR are essential for quality control, ensuring the compound’s enantiomeric purity—a key metric for regulatory submissions.

In conclusion, (3R,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid represents a versatile scaffold with expanding applications. Its integration into high-throughput screening libraries and fragment-based drug design underscores its relevance in modern drug discovery. By addressing frequently searched queries and aligning with trends like AI-assisted molecular optimization and sustainable synthesis, this overview aims to bridge knowledge gaps for researchers and stakeholders.